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Compound of Interest

Compound Name: [bAla8]-Neurokinin A(4-10)

Cat. No.: B550203

Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the storage, handling, and use of [βAla8]-

Neurokinin A(4-10), a potent and selective Neurokinin 2 (NK2) receptor agonist.

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized [βAla8]-Neurokinin A(4-10) powder?

The lyophilized peptide is hygroscopic and should be stored desiccated at -20°C for long-term

storage. Some suppliers recommend storage at -80°C for periods of up to two years.[1] Always

refer to the manufacturer's data sheet for lot-specific recommendations.

2. What is the best way to reconstitute the peptide?

The choice of solvent depends on the experimental requirements. Common solvents include

sterile water, saline, DMSO, or aqueous solutions containing acetonitrile or ammonium

hydroxide.[1][2][3][4] For aqueous solutions, solubility can be limited. To aid dissolution, you

can warm the vial to 37°C and use sonication in an ultrasonic bath.[5]

3. How should I store the reconstituted peptide solution?
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After reconstitution, it is critical to aliquot the solution into single-use volumes and store them

frozen.[2][5] This practice minimizes degradation from repeated freeze-thaw cycles. Stock

solutions are generally stable for up to 3 months at -20°C, though some protocols recommend

-80°C for storage up to 6 months.[1][2]

4. Can I store the reconstituted peptide at 4°C?

It is not recommended to store peptide solutions at 4°C for extended periods. For short-term

storage (a few days), this may be acceptable, but for longer periods, freezing is essential to

maintain peptide integrity and experimental consistency.

5. The peptide is difficult to dissolve. What should I do?

If you encounter solubility issues in aqueous buffers, consider reconstituting the peptide in a

small amount of a solvent like DMSO first to create a concentrated stock solution.[1] This stock

can then be diluted into your aqueous experimental buffer. Ensure the final concentration of the

organic solvent is compatible with your assay and does not affect the biological system.

Warming and sonication can also improve solubility in aqueous solutions.[5]
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Problem Possible Cause Recommended Solution

Inconsistent or No Biological

Activity

1. Improper storage leading to

degradation. 2. Multiple freeze-

thaw cycles of the stock

solution. 3. Incorrect peptide

concentration due to weighing

errors or incomplete

solubilization.

1. Ensure the lyophilized

powder and reconstituted

aliquots are stored at the

correct temperature (-20°C or

-80°C) and protected from

moisture.[1][6] 2. Always

aliquot the stock solution after

reconstitution to avoid

repeated freezing and thawing.

[2][5] 3. Re-evaluate your

dilution calculations. Ensure

the peptide is fully dissolved

before making serial dilutions.

Use a calibrated balance for

weighing.

Precipitation of Peptide in

Solution

1. The peptide's solubility limit

was exceeded in the chosen

buffer. 2. Change in pH or

temperature of the solution.

1. Prepare a new stock

solution, potentially using a

different solvent system as

outlined in the data tables

below.[1][2][3] 2. Check the pH

of your buffer. If possible,

prepare fresh dilutions from a

concentrated stock solution

immediately before use.

Variability Between

Experiments

1. Degradation of the peptide

over time. 2. Inconsistent

preparation of working

solutions.

1. Use a fresh aliquot of the

stock solution for each

experiment. Do not reuse

leftover diluted solutions. 2.

Follow a standardized protocol

for reconstituting and diluting

the peptide. Ensure all

parameters (solvent,

temperature, mixing) are

consistent.
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Quantitative Data Summary
Storage and Stability

Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C 1 year[1] - 3 years[6]

Store desiccated,

away from moisture.

[1][6]

Lyophilized Powder -80°C 2 years[1]

Store sealed and

away from moisture.

[1]

Reconstituted Solution -20°C
1 month[1][5] - 3

months[2]

Aliquot to avoid

freeze-thaw cycles.[2]

Reconstituted Solution -80°C 6 months[1][5]
Aliquot to avoid

freeze-thaw cycles.[5]

Solubility

Solvent Concentration Source

DMSO ≥ 100 mg/mL [1]

3% NH₄OH 1 mg/mL [2]

30% Acetonitrile / Sterile Water 0.67 mg/mL [3][5][7]

Water or Saline - [4]

Experimental Protocols & Workflows
General Protocol for Reconstitution

Before opening, centrifuge the vial of lyophilized peptide to ensure all the powder is at the

bottom.
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Based on the desired stock concentration and the solubility data, carefully add the

appropriate volume of cold, sterile solvent (e.g., DMSO or sterile water) to the vial.

Gently vortex or pipette up and down to mix. If solubility is an issue, brief warming (37°C) or

sonication may be applied.[5]

Once fully dissolved, immediately divide the solution into single-use aliquots.

Store the aliquots at -20°C or -80°C until use.

Experimental Workflow: In Vitro Muscle Strip
Contraction Assay
This workflow outlines a typical experiment to measure the effect of [βAla8]-Neurokinin A(4-10)

on smooth muscle contraction, for example, in guinea pig ileum.
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Caption: Workflow for an in vitro muscle contraction experiment.

Signaling Pathway
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[βAla8]-Neurokinin A(4-10) is a selective agonist for the Neurokinin 2 (NK2) receptor, which is a

G-protein coupled receptor (GPCR). Its activation primarily initiates the Gαq signaling cascade.

[βAla8]-NKA(4-10)
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Caption: NK2 receptor signaling pathway via Gαq activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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